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Compound of Interest

Compound Name: Acetoacetic Acid n-Octyl Ester

Cat. No.: B098030 Get Quote

Introduction
Octyl 3-oxobutanoate, also known as octyl acetoacetate, is an organic compound with the

chemical formula C12H22O3[1]. As a beta-keto ester, it possesses a unique chemical structure

that makes it a valuable intermediate in various organic syntheses. Understanding its physical

properties is paramount for its effective use in research and development, particularly in

applications such as the synthesis of pharmaceuticals and other specialty chemicals. This

guide provides a comprehensive overview of the boiling point, density, and solubility of octyl 3-

oxobutanoate, complete with experimental protocols for their determination.

Physicochemical Data Summary
The key physical properties of octyl 3-oxobutanoate are summarized in the table below. It is

important to note that some of these values are estimated, highlighting the need for empirical

verification in a laboratory setting.
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Property Value Conditions Source

Molecular Formula C12H22O3 [1]

Molecular Weight 214.31 g/mol [2]

Appearance
Colorless to pale

yellow clear liquid
(est.) [3]

Boiling Point 258.00 to 259.00 °C
@ 760.00 mm Hg

(est.)
[3]

198 °C @ 150 mmHg [2]

Density 0.94 g/cm³
Specific Gravity

(20/20)
[2]

Water Solubility 167.5 mg/L @ 25 °C (est.) [3]

Solubility in other

solvents
Soluble in alcohol [3]

Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For octyl 3-oxobutanoate, the

estimated boiling point at atmospheric pressure (760 mm Hg) is between 258.00 and 259.00

°C[3]. A reported boiling point at a reduced pressure of 150 mmHg is 198 °C[2]. The significant

difference in boiling points at different pressures underscores the importance of reporting the

pressure at which the measurement was taken.

Experimental Protocol for Boiling Point Determination
The following protocol outlines the standard method for determining the boiling point of a liquid

organic compound using distillation.

Principle: This method relies on heating the liquid to its boiling point in a distillation apparatus

and measuring the temperature of the vapor that is in equilibrium with the boiling liquid.

Materials:
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Round-bottom flask

Heating mantle

Distillation head with a port for a thermometer

Condenser

Receiving flask

Thermometer

Boiling chips

Octyl 3-oxobutanoate sample

Procedure:

Apparatus Setup: Assemble the distillation apparatus as shown in the diagram below. Ensure

all glass joints are properly sealed.

Sample Preparation: Add a measured volume of octyl 3-oxobutanoate to the round-bottom

flask, along with a few boiling chips to ensure smooth boiling.

Heating: Begin heating the flask gently with the heating mantle.

Temperature Measurement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation head. This ensures the measured temperature is

that of the vapor distilling into the condenser.

Observation: Record the temperature at which the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point.

Pressure Correction: If the atmospheric pressure is not 760 mm Hg, a correction may be

necessary to determine the normal boiling point.

Experimental Workflow: Boiling Point Determination
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Apparatus Setup

Measurement

Data Analysis

Assemble distillation apparatus

Add sample and boiling chips to flask

Position thermometer correctly

Gently heat the sample

Observe for steady boiling and distillation

Record the stable temperature

Record atmospheric pressure

Apply pressure correction if needed
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Preparation & Calibration

Sample Measurement

Calculation

Clean, dry, and weigh empty pycnometer (m1)

Fill with distilled water, equilibrate temperature

Weigh pycnometer with water (m2)

Calculate pycnometer volume (V)

Fill pycnometer with sample, equilibrate temperature

Weigh pycnometer with sample (m3)

Calculate sample density:
ρ = (m3 - m1) / V

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The solubility of octyl 3-oxobutanoate in water is

estimated to be 167.5 mg/L at 25 °C, indicating it is sparingly soluble in water.[3] It is reported

to be soluble in alcohol.[3]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The shake-flask method is a standard technique for determining the aqueous solubility of a

compound.

Principle: A known amount of the substance is agitated in a specified volume of water at a

constant temperature until equilibrium is reached. The concentration of the dissolved substance

in the aqueous phase is then determined.

Materials:

Flasks with stoppers

Constant temperature shaker bath

Centrifuge

Analytical instrument for quantification (e.g., HPLC, GC-MS)

Octyl 3-oxobutanoate sample

Distilled water

Procedure:

Sample Preparation: Add an excess amount of octyl 3-oxobutanoate to a flask containing a

known volume of distilled water.

Equilibration: Place the flask in a constant temperature shaker bath (e.g., 25°C) and agitate

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: After equilibration, allow the solution to stand to let undissolved material

settle. If necessary, centrifuge the solution to ensure complete separation of the aqueous

phase.

Quantification: Carefully extract an aliquot of the clear aqueous phase and determine the

concentration of dissolved octyl 3-oxobutanoate using a suitable analytical method.

Replicate: Perform the experiment in triplicate to ensure the reproducibility of the results.

Experimental Workflow: Solubility Determination
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Equilibration

Phase Separation

Analysis

Add excess sample to water in a flask

Agitate in a constant temperature shaker bath

Allow equilibrium to be reached (24-48h)

Allow undissolved material to settle

Centrifuge if necessary

Extract an aliquot of the aqueous phase

Quantify concentration using an analytical method

Repeat for replicates

Click to download full resolution via product page

Caption: Workflow for Solubility Determination (Shake-Flask Method).
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Conclusion
This technical guide has provided a detailed overview of the key physical properties of octyl 3-

oxobutanoate, including its boiling point, density, and solubility. The provided data, sourced

from available chemical literature, serves as a crucial starting point for researchers and

scientists. Furthermore, the detailed experimental protocols and workflows offer a practical

framework for the empirical determination and verification of these properties, ensuring

scientific rigor and reproducibility in a laboratory setting. A thorough understanding and

accurate measurement of these physical parameters are essential for the successful

application of octyl 3-oxobutanoate in chemical synthesis and product development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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